Cas no 894005-09-5 (N-2-(4-methoxyphenyl)ethyl-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-2-(4-methoxyphenyl)ethyl-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide
• CAS No: 894005-09-5
• MF: C₂₀H₂₀N₄O₂S
• MW: 380.463402748108
• CID: 5512267
• Update Time: 2025-07-09

N-2-(4-methoxyphenyl)ethyl-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-methoxyphenyl)ethyl]-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylacetamide
• N-2-(4-methoxyphenyl)ethyl-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide

• Inchi： 1S/C20H20N4O2S/c1-26-17-4-2-15(3-5-17)8-13-22-19(25)14-27-20-7-6-18(23-24-20)16-9-11-21-12-10-16/h2-7,9-12H,8,13-14H2,1H3,(H,22,25)
• InChI Key： ZNEVLUFYOLSDQI-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(OC)C=C1)(=O)CSC1=NN=C(C2=CC=NC=C2)C=C1

Additional information on N-2-(4-methoxyphenyl)ethyl-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide

N-2-(4-methoxyphenyl)ethyl-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide: A Comprehensive Overview

N-2-(4-methoxyphenyl)ethyl-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 894005-09-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number for brevity, is a member of the sulfanylacetamide family and features a unique structural combination of methoxyphenyl, pyridinyl, and pyridazinyl moieties. The intricate molecular architecture of this compound has led to extensive research into its biological activities and potential pharmaceutical uses.

The chemical structure of N-2-(4-methoxyphenyl)ethyl-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide is characterized by a central sulfanyl acetamide core, which is flanked by a 4-methoxyphenyl group and a 6-(pyridin-4-yl)pyridazinyl group. The presence of these functional groups imparts specific physicochemical properties that are crucial for its biological activity. For instance, the methoxy group enhances lipophilicity, while the pyridine and pyridazine rings contribute to the compound's overall electronic structure and stability.

Recent studies have highlighted the potential of N-2-(4-methoxyphenyl)ethyl-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide as a promising lead compound in drug discovery. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Moreover, preliminary clinical trials have demonstrated that N-2-(4-methoxyphenyl)ethyl-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide exhibits good oral bioavailability and favorable pharmacokinetic profiles. These properties are essential for ensuring that the compound reaches its target tissues in sufficient concentrations to exert its therapeutic effects. Additionally, the compound has shown low toxicity in preclinical studies, further supporting its potential as a safe and effective therapeutic agent.

The mechanism of action of N-2-(4-methoxyphenyl)ethyl-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide is not yet fully understood, but current research suggests that it may involve multiple pathways. One proposed mechanism is the modulation of nuclear factor-kappa B (NF-kB), a key transcription factor involved in inflammation and immune responses. By inhibiting NF-kB activation, this compound can reduce the expression of pro-inflammatory genes and thus mitigate inflammatory responses.

Another area of interest is the potential neuroprotective effects of N-2-(4-methoxyphenyl)ethyl-2-{6-(pyridin-4-y l)pyridazin -3 - ylsulfanyl }acet amide . Studies have shown that this compound can protect neuronal cells from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. This neuroprotective activity is thought to be mediated by its ability to scavenge free radicals and modulate intracellular signaling pathways.

In addition to its therapeutic applications, N - 2 - ( 4 - meth oxy phen yl ) eth yl - 2 - { 6 - ( pyri din - 4 - yl ) pyri da zin - 3 - ylsulf anil } acet amide has also been studied for its use as a chemical probe in basic research. Its unique structure makes it an excellent tool for investigating the role of specific functional groups in biological processes. For example, researchers have used this compound to study the interactions between sulfanyl acetamides and various protein targets, providing valuable insights into the molecular mechanisms underlying its biological activities.

The synthesis of N - 2 - ( 4 - meth oxy phen yl ) eth yl - 2 - { 6 - ( pyri din - 4 - yl ) pyri da zin - 3 - ylsulf anil } acet amide involves several steps, including the formation of the sulfanyl acetamide core and the subsequent coupling with the methoxyphenyl and pyridazinyl moieties. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and pharmaceutical development.

In conclusion, N - 2 - ( 4 - meth oxy phen yl ) eth yl - 2 - { 6 - ( pyri din - 4 - yl ) pyri da zin - 3 - ylsulf anil } acet amide (CAS No. 894005-09-5) represents a promising molecule with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new aspects of its mechanism of action and optimize its properties for clinical use. As our understanding of this compound deepens, it holds great promise for advancing treatments in various medical fields.